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Cat. No.: B053044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Dimyristoyl-sn-glycerol (DMG) is a saturated diacylglycerol (DAG) that plays a role in

lipid-based drug delivery systems and cellular signaling research.[1] As a synthetic analog of

endogenous diacylglycerols, it is utilized in studies investigating lipid signaling pathways,

although it is considered a weak activator of Protein Kinase C (PKC).[2][3][4] Its properties

make it a valuable component in the formation of lipid nanoparticles (LNPs), contributing to the

stability and efficacy of these advanced drug delivery platforms.[1] These application notes

provide detailed information on the storage, stability, and handling of DMG solutions, along with

protocols for its use in research settings.

Physicochemical Properties and Solubility
Proper handling and storage of 1,2-Dimyristoyl-sn-glycerol are crucial for maintaining its

integrity and ensuring reproducible experimental outcomes. DMG is a crystalline solid at room

temperature.[3][5]

Table 1: Solubility of 1,2-Dimyristoyl-sn-glycerol
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Solvent Solubility Reference

Dimethylformamide (DMF) >20 mg/mL [3][6]

Dimethyl sulfoxide (DMSO) >7 mg/mL [3][6]

Ethanol >30 mg/mL [3][6]

Dichloromethane Soluble [7]

Phosphate-Buffered Saline

(PBS, pH 7.2)
~0.25 mg/mL [3][5]

Storage and Stability of DMG Solutions
The stability of DMG is critical for its effective use. As a solid, it is stable for at least four years

when stored at -20°C.[3] Once dissolved, the stability of the stock solution is dependent on the

storage temperature and handling. To prevent degradation from repeated freeze-thaw cycles, it

is highly recommended to aliquot the stock solution into single-use vials.[2][8]

Table 2: Recommended Storage Conditions for 1,2-Dimyristoyl-sn-glycerol Solutions

Storage Temperature Recommended Duration Reference

-80°C Up to 6 months [2]

-20°C Up to 1 month [2]

Key Stability Considerations:

Freeze-Thaw Cycles: Repeated changes in temperature can lead to the degradation of the

compound. Aliquoting is essential.[2][8]

Hydrolysis: The ester bonds in DMG can be hydrolyzed. This process can be accelerated in

aqueous solutions or by the presence of enzymes in cell culture media containing serum.[9]

Isomerization: The biologically relevant 1,2-isomer can undergo acyl migration to form the

less active 1,3-isomer.[9]
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Solvent Hygroscopicity: Solvents like DMSO are hygroscopic. Absorbed water can affect the

solubility and stability of DMG.[8] It is crucial to use anhydrous solvents.[9]

Signaling Pathway Involving Diacylglycerol
Diacylglycerols like DMG are second messengers that can be generated through the hydrolysis

of phospholipids such as phosphatidylinositol 4,5-bisphosphate (PIP2) or phosphatidylcholine

(PC).[10] A primary role of DAG is the activation of Protein Kinase C (PKC), which in turn

phosphorylates a multitude of downstream protein substrates, leading to the regulation of

various cellular processes.[6][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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